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Compound of Interest

Compound Name: 2,3-Nonanedione

CAS No.: 57644-90-3

Cat. No.: B1612003

Get Quote

Executive Safety Summary
2,3-Nonanedione (CAS: 14090-29-0) is an alpha-diketone. While it possesses a lower vapor

pressure than its lower-molecular-weight homologs (Diacetyl and 2,3-Pentanedione), it shares

the critical 1,2-dicarbonyl moiety.

Scientific Warning: The toxicology of alpha-diketones is structurally driven. Diacetyl and 2,3-

Pentanedione are established causes of Obliterative Bronchiolitis ("Popcorn Lung"), a

debilitating and irreversible respiratory disease.[1] Under the Precautionary Principle, 2,3-
Nonanedione must be handled as a potential respiratory sensitizer and damaging agent,

particularly when heated or aerosolized.

This guide moves beyond generic advice, utilizing permeation kinetics and vapor control

strategies to ensure researcher safety.
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Parameter Data / Status Implications for Handling

Chemical Class -Diketone (C9)

High reactivity with arginine

residues in proteins; potential

for respiratory toxicity.

Physical State Yellowish Liquid
Viscous; adheres to

surfaces/gloves.

Volatility Low-Moderate (at RT)

Lower inhalation risk than

Diacetyl at 25°C, but high risk

if heated >60°C.

Flash Point > 60°C (Est.)[2]
Combustible. Grounding

required for bulk transfers.

GHS Classification Warning

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp. Irrit.), H373

(May cause lung damage).

Personal Protective Equipment (PPE) Matrix
Standard nitrile exam gloves offer insufficient protection against ketones for prolonged contact

due to rapid permeation and swelling.

A. Hand Protection (Barrier Kinetics)
Primary Barrier (Immersion/High Risk):Butyl Rubber (0.7 mm).

Why: Ketones swell and permeate nitrile and latex networks. Butyl rubber provides the

highest breakthrough time (>480 mins) for ketones.

Secondary Barrier (Splash Protection):Double-gloved Nitrile (minimum 5 mil).

Protocol: If splashed, immediately remove outer glove, wash hands, and replace. Do not

rely on nitrile for >1 minute of contact.

B. Respiratory Protection[3][4][5][6][7]
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Engineering Control (Mandatory): All open handling must occur inside a certified Chemical

Fume Hood (Face velocity: 80–100 fpm).

PPE (If Hood Unavailable/Maintenance): Full-face respirator with Organic Vapor (OV) +

P100 Particulate cartridges.

Note: Half-mask respirators are discouraged due to eye irritation risks (H319).

C. Body & Eye Protection[8]
Eyes: Chemical Splash Goggles (Vented). Safety glasses are insufficient for liquid transfer.

Body: Lab coat (100% cotton or Nomex; avoid synthetic blends that melt). For bulk transfer

(>1L), use a chemical-resistant apron (Butyl or Neoprene).

Operational Protocol: Safe Handling Workflow
Phase 1: Preparation

Airflow Check: Verify fume hood flow rate is within operational range.

Decontamination Prep: Place a "wet" waste container (solvent-compatible) inside the hood to

avoid removing contaminated items into the general lab space.

Static Control: If pouring >500mL, ground the receiving vessel. 2,3-Nonanedione is

combustible.[2][3]

Phase 2: Transfer & Manipulation
Pipetting: Use positive-displacement pipettes if possible to prevent dripping due to

viscosity/vapor pressure.

Weighing:

Preferred: Tare the vial inside the hood, add liquid, cap tightly, then move to the balance.

Avoid: Open weighing on a benchtop balance.

Heating (CRITICAL):
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If the protocol requires heating 2,3-Nonanedione, closed systems (reflux) are mandatory.

If an open system is unavoidable, it must remain in the fume hood. The vapor pressure

increases exponentially with temperature, significantly elevating the respiratory risk.

Phase 3: Deactivation & Cleanup[9]
Spills: Do not use paper towels alone (increases surface area for evaporation). Cover with

an activated carbon-based solvent absorbent or vermiculite.

Surface Cleaning: Wipe surfaces with Ethanol or Isopropanol, followed by a soapy water

wash.

Visualization: Decision Logic & Workflows
Figure 1: PPE Selection Logic
Caption: Decision tree for selecting appropriate glove and respiratory protection based on

experimental conditions.
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Figure 2: Spill Response Protocol
Caption: Step-by-step workflow for managing incidental spills of alpha-diketones.
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2. Don PPE:
Resp (OV/P100) + Butyl Gloves

3. Cover with
Vermiculite/Charcoal

4. Collect into
Sealed HazWaste Bag

5. Solvent Wipe (EtOH)
+ Soap Wash
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[6][8]
Disposal & Waste Management
Never dispose of alpha-diketones down the drain. They are toxic to aquatic life and can form

explosive vapors in plumbing traps.

Segregation: Collect in a dedicated "Organic Solvents - Non-Halogenated" waste stream.

Labeling: Clearly tag container with "Contains Alpha-Diketones - Potential Respiratory

Sensitizer."

Destruction: The preferred method is High-Temperature Incineration via a licensed waste

contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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